Cas no 2097963-47-6 (3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one)

• Product Name: 3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one
• CAS No: 2097963-47-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 4775150
• Update Time: 2025-11-03

3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one
• 3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

• Inchi： 1S/C11H20N2O2/c12-5-3-10(15)13-6-9-2-1-4-11(9,7-13)8-14/h9,14H,1-8,12H2
• InChI Key： KPJNXIDSEVKPQU-UHFFFAOYSA-N
• SMILES： OCC12CN(C(CCN)=O)CC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: -0.8
• Topological Polar Surface Area: 66.6

Additional information on 3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

Professional Introduction to Compound with CAS No. 2097963-47-6 and Product Name: 3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

The compound with the CAS number 2097963-47-6 and the product name 3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex bicyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including an amino group and a hydroxymethyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those derived from cyclopentane and pyrrole moieties. The hexahydrocyclopenta[c]pyrrol core of this compound is particularly noteworthy, as it mimics the binding pockets of several biologically relevant targets. This structural motif has been extensively explored in the design of small-molecule inhibitors and agonists for neurological and cardiovascular diseases. The incorporation of a hydroxymethyl group at the 3a-position introduces additional reactivity, enabling further derivatization through oxidation or reduction pathways.

The amino group at the 1-position of the compound serves as a critical handle for conjugation with other pharmacophores or for further functionalization via amide or urea bond formation. Such modifications are essential for enhancing solubility, improving pharmacokinetic properties, or targeting specific cellular receptors. In recent years, there has been a surge in the use of computationally designed heterocycles to optimize drug-like properties, and this compound exemplifies the successful application of such strategies.

One of the most exciting aspects of this compound is its potential as a precursor for bioactive molecules. The bicyclic framework provides a rigid scaffold that can be fine-tuned to interact with biological targets with high specificity. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and pain signaling. The hydroxymethyl group, in particular, has been identified as a key feature for modulating binding affinity and selectivity. This underscores the importance of understanding the role of each functional group in determining overall biological activity.

Advances in synthetic methodologies have also contributed to the growing interest in this class of compounds. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of complex cyclic systems. These methods have not only improved yields but also allowed for greater control over stereochemistry, which is crucial for biological activity. The synthesis of 3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one exemplifies these advancements, demonstrating how modern synthetic strategies can be leveraged to access novel pharmacological entities.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it may exhibit properties relevant to therapeutic intervention. For example, derivatives with similar scaffolds have been reported to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to modulate GPCR activity could lead to new treatments for conditions such as hypertension, depression, and neurodegenerative disorders. Additionally, the compound’s structural features make it a candidate for further exploration in antiviral and anticancer research.

In conclusion, the compound with CAS number 2097963-47-6 and product name 3-Amino-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one represents a promising candidate for future pharmaceutical applications. Its unique structural features, combined with its potential for further chemical modification, make it an attractive scaffold for drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.